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Compound of Interest

Compound Name: Deltasol

Cat. No.: B1594966

Deltasol Controller Firmware Updates: Technical
Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the impact of firmware updates on the performance of Deltasol
controllers. It is intended for researchers, scientists, and drug development professionals who
utilize these controllers in their experimental setups.

Troubleshooting Guides

This section provides step-by-step instructions to address specific issues that may arise after a
firmware update.

Issue 1: Controller is unresponsive or displays an error
message after a firmware update.

Symptoms:
e The controller display is blank.
e The controller shows a continuous error message.

e The controller is not responding to button presses.
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Possible Causes:
e The firmware update was interrupted.
« Incorrect firmware file was used.
o Data corruption during the update process.
Troubleshooting Steps:
o Power Cycle the Controller:
o Disconnect the controller from the power supply.
o Wait for at least 30 seconds.
o Reconnect the power supply and observe if the controller reboots normally.
e Re-attempt the Firmware Update:
o Ensure you have the correct firmware version for your specific Deltasol controller model.
o Verify the integrity of the downloaded firmware file.
o Follow the official firmware update protocol meticulously. Do not interrupt the process.
e Perform a Factory Reset:

Caution: This will erase all user-defined settings and logged data.[1] It is crucial to back up

[¢]

any important data before proceeding.

Access the controller's menu.

[¢]

[¢]

Navigate to the "Reset" or "Factory Settings" option.[2]

o

Confirm the reset. The controller will revert to its original settings.[2]
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Issue 2: A new feature introduced in the firmware update
is not working as expected.

Symptoms:
o Anewly listed feature in the changelog is not visible in the controller's menu.

e The new feature is configurable but does not affect the controller's behavior as described in
the documentation.

Possible Causes:

» The feature requires specific hardware or sensor connections that are not present.
e The feature needs to be explicitly enabled in the settings.

o A conflict with existing user-defined settings.

Troubleshooting Steps:

e Consult the Changelog and Manual:

o Carefully read the firmware update's release notes or changelog to understand the
requirements and operational parameters of the new feature.

o Refer to the updated user manual for detailed instructions on how to configure and use the
new functionality.

» Verify Hardware and Sensor Connections:
o Check if the new feature requires any specific sensors, actuators, or wiring configurations.
o Ensure all required components are correctly installed and connected to the controller.

e Check for Enabling Parameters:

o Navigate through the controller's menu to see if the new feature needs to be manually
enabled.
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o Some features may be disabled by default to maintain backward compatibility.

o Factory Reset (as a last resort):

o If the issue persists and you have ruled out other causes, a factory reset can resolve
conflicts with previous settings. Remember to back up your data.

Frequently Asked Questions (FAQSs)

Q1: Will updating the firmware on my Deltasol controller improve its performance?

Al: Firmware updates can offer significant performance improvements, introduce new features,
and enhance energy efficiency. For example, firmware version 2.0 for the DeltaSol® MX
controller can contribute to an energy efficiency increase of up to 5% and adds functionalities
like 0-10 V boiler control and DHW preheating.[3] However, the specific impact will vary
depending on the controller model and the firmware version.

Q2: Is it possible to revert to a previous firmware version after an update?

A2: For some Deltasol controllers, such as the DeltaSol® MX and BX Plus, updating from
firmware version 1.xx to 2.xx is an irreversible process. A downgrade to a previous version is
not possible and will result in the loss of all logged data and the controller's configuration.[1] It
is critical to back up all data and settings before performing such an update.

Q3: What are the main risks associated with a firmware update?
A3: The primary risks include:

o Data Loss: As mentioned, some updates will erase all logged data and user configurations.

[1]

» Update Interruption: If the update process is interrupted (e.g., due to a power outage), it can
lead to a non-functional controller.

» Incompatibility: Using a firmware version that is not intended for your specific controller
model can cause malfunctions.

Q4: How can | find the changelog for a specific firmware update?
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A4: Changelogs are typically available on the official RESOL website alongside the firmware
download files. These documents detail the changes, bug fixes, and new features included in
the update.[1]

Q5: What should I do if my controller's pump is behaving unexpectedly after a system
modification or potential update?

A5: Unexpected pump behavior, such as not activating when expected, could be due to a
variety of factors including sensor issues or incorrect settings. One user in a forum reported an
issue where the collector sensor registered a temperature decrease when the pumps were off,
preventing the system from functioning correctly.[4] In such cases, it is important to verify
sensor readings and review the controller's settings related to pump activation and temperature
differentials.

Data Presentation

Table 1: Documented Performance Impact of Firmware Update for Deltasol® MX

Documented
. . New Features
Controller Model Firmware Version Performance
Introduced
Improvement

0-10 V boiler control,
Up to 5% energy

DeltaSol® MX 2.0 efficiency

contribution[3]

DHW preheating,
return mixing function,

and more[3]

] Refer to specific Refer to specific
Other Models Varies ] ]
firmware changelogs firmware changelogs

Experimental Protocols
Protocol 1: Verifying Sensor Functionality Post-Update

Objective: To ensure that all connected sensors are being read correctly by the controller after
a firmware update.

Methodology:
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Access the sensor overview or diagnostics menu on the Deltasol controller.
Individually check the readings for each connected sensor.

Compare the displayed values with expected values based on the current environmental
conditions (e.g., ambient temperature, collector temperature in full sun).

For temperature sensors, you can use a calibrated external thermometer placed next to the
controller's sensor to verify the accuracy of the reading.

If a sensor reading is anomalous (e.g., "---", "000", or a clearly incorrect value), check the

sensor's wiring and connection to the controller.

If the wiring is correct, the sensor itself may be faulty and require replacement.

Mandatory Visualization
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Firmware Update Completed

Is the controller functioning as expected?

Is the controller unresponsive or showing an error?

Troubleshoot: Verify Feature Requirements
(Manual, Connections, Settings)

Did verification resolve the issue?

Troubleshoot: Perform Factory Reset
(Caution: Data Loss) ===~

Contact Technical Support

Process Complete
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Firmware Update Planned

Check if update is irreversible
(e.g., v1.xx to v2.xx)

Backup all logged data and
controller configuration

A 4
Proceed with Firmware Update

Perform Firmware Update

:

Manually restore configuration
and analyze backed-up data

Update Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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